Cas no 2680719-85-9 (Benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate)

Benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate is a synthetic organic compound featuring a brominated thiazole core linked to a piperazine moiety via a carboxylate ester. The presence of the 4-bromo substituent on the thiazole ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, for constructing complex heterocyclic systems. The benzyl ester group offers stability while allowing selective deprotection under mild conditions, facilitating further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, given the prevalence of thiazole and piperazine motifs in pharmaceuticals. Its well-defined structure and high purity ensure reproducibility in synthetic applications.

Benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate structure

2680719-85-9 structure

Product Name:Benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate

CAS No:2680719-85-9

MF:C₁₅H₁₆BrN₃O₂S

MW:382.275441169739

CID:5624761

PubChem ID:165936788

Update Time:2025-07-02

Benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-28302001
- benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate
- 2680719-85-9
- Benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate
- Inchi： 1S/C15H16BrN3O2S/c16-13-11-22-14(17-13)18-6-8-19(9-7-18)15(20)21-10-12-4-2-1-3-5-12/h1-5,11H,6-10H2
- InChI Key： GNAIPWQWVKXJOY-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=N1)N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 381.01466g/mol
Monoisotopic Mass: 381.01466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 374
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 73.9Å²

Benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28302001-1g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9		1g	$842.0	2023-09-07
Enamine	EN300-28302001-5g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9		5g	$2443.0	2023-09-07
Enamine	EN300-28302001-10g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9		10g	$3622.0	2023-09-07
Enamine	EN300-28302001-0.05g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9	95.0%	0.05g	$707.0	2025-03-19
Enamine	EN300-28302001-0.1g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9	95.0%	0.1g	$741.0	2025-03-19
Enamine	EN300-28302001-0.25g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9	95.0%	0.25g	$774.0	2025-03-19
Enamine	EN300-28302001-0.5g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9	95.0%	0.5g	$809.0	2025-03-19
Enamine	EN300-28302001-1.0g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9	95.0%	1.0g	$842.0	2025-03-19
Enamine	EN300-28302001-2.5g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9	95.0%	2.5g	$1650.0	2025-03-19
Enamine	EN300-28302001-5.0g	benzyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate	2680719-85-9	95.0%	5.0g	$2443.0	2025-03-19